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Compound of Interest

Compound Name: Chloro(trimethylphosphine)gold(I)

Cat. No.: B093943 Get Quote

CAS Number: 15278-97-4

Chemical Formula: C₃H₉AuClP

Molecular Weight: 308.50 g/mol

This technical guide provides an in-depth overview of chloro(trimethylphosphine)gold(I), a
valuable reagent and precursor in chemical synthesis and a compound of interest for its

potential therapeutic applications. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

synthesis, characterization, and applications, supported by experimental protocols and data.

Physicochemical Properties
Chloro(trimethylphosphine)gold(I) is a white to lavender crystalline solid. It is a stable

compound under normal laboratory conditions and is often used as a precursor for other gold(I)

complexes.
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Property Value Reference

Appearance
White to lavender crystalline

powder

Molecular Formula C₃H₉AuClP [1][2][3]

Molecular Weight 308.50 g/mol [1][2][3]

Melting Point 230 °C (decomposes) [1][4]

Solubility
Soluble in methylene chloride

and chloroform.
[5]

Synthesis and Characterization
The synthesis of chloro(trimethylphosphine)gold(I) is typically carried out under an inert

atmosphere to prevent oxidation and moisture contamination.

Experimental Protocol: Synthesis
While a specific detailed protocol for the synthesis of chloro(trimethylphosphine)gold(I) was

not found in the immediate search results, a general and widely referenced method for

analogous phosphinegold(I) halide complexes involves the reduction of a gold(III) precursor in

the presence of the phosphine ligand. A plausible synthetic route is adapted from the

preparation of similar compounds.[6]

Materials:

Tetrachloroauric(III) acid (HAuCl₄)

Trimethylphosphine (P(CH₃)₃)

Methanol (dried and nitrogen-saturated)

Dry, pure nitrogen gas

Procedure:
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All manipulations should be performed under a dry, pure nitrogen atmosphere using Schlenk

line techniques.

Dissolve tetrachloroauric(III) acid in dry, nitrogen-saturated methanol.

Slowly add a stoichiometric amount of trimethylphosphine to the gold solution with vigorous

stirring.

The reaction mixture is stirred at room temperature for a specified period, during which the

color of the solution should change, indicating the reduction of Au(III) to Au(I) and the

formation of the complex.

The product can be isolated by removing the solvent under reduced pressure.

Further purification can be achieved by recrystallization from a suitable solvent system, such

as methylene chloride or chloroform, to obtain single crystals.[5]

Logical Workflow for Synthesis:

Reactants

Reaction Work-up & Purification

HAuCl₄ in dry MeOH

Stir under N₂ at RT

P(CH₃)₃

Solvent Evaporation Recrystallization
(CH₂Cl₂ or CHCl₃) Chloro(trimethylphosphine)gold(I)

Click to download full resolution via product page

Synthesis Workflow

Spectroscopic and Crystallographic Data
Detailed spectroscopic data for chloro(trimethylphosphine)gold(I) is crucial for its

identification and characterization. While specific numerical data from experimental sources is
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not readily available in the search results, the types of analyses performed are mentioned.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ³¹P NMR are standard techniques for characterizing this compound. The use of

Jeol GX 400 and GX 270 NMR spectrometers has been reported for related studies.[5]

Infrared (IR) Spectroscopy:

IR spectroscopy can be used to identify characteristic vibrational frequencies of the

trimethylphosphine ligand and the Au-P and Au-Cl bonds.

Mass Spectrometry:

Mass spectrometry would confirm the molecular weight of the complex.

X-ray Crystallography:

Single crystal X-ray diffraction studies have been performed on

chloro(trimethylphosphine)gold(I).[5][7] These studies revealed that in the solid state, the

monomeric units with linear P-Au-Cl axes can aggregate to form a helical chain structure

through Au···Au contacts.[7] The Au-Cl and Au-P distances are within the normal range, and

the trimethylphosphine groups exhibit threefold symmetry.[5]

Crystallographic Data Value Reference

Coordination Geometry
Linear P-Au-Cl axes in

monomeric units
[7]

Solid-State Structure
Aggregation into a polymeric

chain via Au···Au contacts
[5][7]

Chemical Reactivity and Applications
Chloro(trimethylphosphine)gold(I) serves as a versatile precursor for other gold complexes

and as a catalyst in organic synthesis. It has also been investigated for its potential medicinal

properties.
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Catalytic Applications
Phosphinegold(I) complexes are known to be effective catalysts for a variety of organic

transformations. While specific protocols for chloro(trimethylphosphine)gold(I) are not

detailed in the provided search results, a general procedure for gold-catalyzed reactions often

involves the in situ generation of a cationic gold species by abstracting the chloride ligand with

a silver salt.

General Experimental Protocol for Gold-Catalyzed Reactions:

Materials:

Chloro(trimethylphosphine)gold(I)

Silver salt (e.g., AgSbF₆, AgBF₄, AgOTf)

Substrate

Anhydrous solvent (e.g., dichloromethane, dioxane)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a flame-dried reaction vessel under an inert atmosphere, add

chloro(trimethylphosphine)gold(I) and the silver salt.

Add the anhydrous solvent and stir the mixture at room temperature. A precipitate of AgCl

will form.

Add the substrate to the reaction mixture.

The reaction is then stirred at the appropriate temperature for the required time, with

monitoring by techniques such as TLC or GC-MS.

Upon completion, the reaction mixture is typically filtered to remove the silver salts, and the

product is isolated and purified by standard methods like column chromatography.
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Catalytic Activation Pathway:

(Me₃P)AuCl
(Precatalyst)

[(Me₃P)Au]⁺X⁻

(Active Catalyst)

AgX
(X = OTf, SbF₆, etc.)

AgCl
(Precipitate)

ProductSubstrate

Click to download full resolution via product page

Catalyst Activation

Potential in Drug Development
Gold(I) complexes, particularly those with phosphine ligands, have been investigated for their

antitumor properties. While research on chloro(trimethylphosphine)gold(I) is not as

extensive as for some other analogues like Auranofin, it is considered a compound with

potential chemotherapeutic activity.[8] The mechanism of action for such compounds is often

multifactorial, potentially involving inhibition of enzymes like thioredoxin reductase and

induction of apoptosis.

Experimental Protocol: In Vitro Cytotoxicity Assay (General)

A standard method to evaluate the antitumor potential of a compound is the MTT assay, which

measures cell viability.

Materials:

Cancer cell line (e.g., from a cell bank)

Complete cell culture medium

Chloro(trimethylphosphine)gold(I)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or an acidic isopropanol solution)

96-well plates

Incubator (37 °C, 5% CO₂)

Microplate reader

Procedure:

Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere

overnight in the incubator.

Prepare a series of dilutions of chloro(trimethylphosphine)gold(I) in the cell culture

medium.

Remove the old medium from the cells and add the medium containing the different

concentrations of the test compound. Include a vehicle control (medium with the solvent

used to dissolve the compound) and a blank (medium only).

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

After incubation, add MTT solution to each well and incubate for a further 2-4 hours. During

this time, viable cells will reduce the yellow MTT to purple formazan crystals.

Remove the MTT solution and add the solubilization buffer to dissolve the formazan crystals.

Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a

microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle control

and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell

growth).

Experimental Workflow for Cytotoxicity Assay:
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Assay Setup

Treatment & Incubation

Measurement

Data Analysis

Seed Cancer Cells
in 96-well Plate

Treat Cells with Compound

Prepare Serial Dilutions
of (Me₃P)AuCl

Incubate (e.g., 48h)

Add MTT Reagent

Incubate (2-4h)

Solubilize Formazan

Read Absorbance

Calculate % Cell Viability

Determine IC₅₀ Value

Click to download full resolution via product page

MTT Assay Workflow
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Safety and Handling
Chloro(trimethylphosphine)gold(I) is a hazardous substance and should be handled with

appropriate safety precautions.

Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][9]

P264: Wash skin thoroughly after handling.[4][9]

P271: Use only outdoors or in a well-ventilated area.[4][9]

P280: Wear protective gloves/ eye protection/ face protection.[4][9]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4][9]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][9]

Personal Protective Equipment (PPE):

Dust mask type N95 (US)

Eyeshields

Gloves

It should be stored in a well-ventilated place, and the container should be kept tightly closed.
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This technical guide provides a summary of the available information on

chloro(trimethylphosphine)gold(I). Further research is encouraged to fully elucidate its

properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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